Cas no 868539-96-2 (Boc-HPh-Leu-Phe-Ome)

Boc-HPh-Leu-Phe-Ome structure
Boc-HPh-Leu-Phe-Ome structure
Product Name:Boc-HPh-Leu-Phe-Ome
CAS No:868539-96-2
MF:C31H43N3O6
MW:553.689628839493
MDL:MFCD28167958
CID:1857621
PubChem ID:58887449
Update Time:2024-10-26

Boc-HPh-Leu-Phe-Ome Chemical and Physical Properties

Names and Identifiers

    • Boc-HPh-Leu-Phe-Ome
    • (6S,9S,12S)-Methyl 12-benzyl-9-isobutyl-2,2-dimethyl-4,7,10-trioxo-6-phenethyl-3-oxa-5,8,11-triazatridecan-13-oate
    • L-Phenylalanine, (αS)-α-[[(1,1-dimethylethoxy)carbonyl]amino]benzenebutanoyl-L-leucyl-, methyl ester
    • (αS)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzenebutanoyl-L-leucyl-L-phenylalanine methyl ester (ACI)
    • N-[(S)-2-(tert-Butoxycarbonylamino)-4-phenylbutanoyl]-L-leucyl-L-phenylalanine methyl ester
    • (6S,9S,12S)-Methyl12-benzyl-9-isobutyl-2,2-dimethyl-4,7,10-trioxo-6-phenethyl-3-oxa-5,8,11-triazatridecan-13-oate
    • C31H43N3O6
    • Carfilzomib Impurity 70
    • CS-M2889
    • AKOS030632732
    • 868539-96-2
    • (S)-methyl 2-((S)-2-tert.butoxycarbonyIamino-4-phenylbutanamido-4-methylpentanamido)-3-phenylpropanoate
    • methyl (2S)-2-[[(2S)-4-methyl-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylbutanoyl]amino]pentanoyl]amino]-3-phenylpropanoate
    • DS-19279
    • SCHEMBL84538
    • MDL: MFCD28167958
    • Inchi: 1S/C31H43N3O6/c1-21(2)19-25(28(36)33-26(29(37)39-6)20-23-15-11-8-12-16-23)32-27(35)24(34-30(38)40-31(3,4)5)18-17-22-13-9-7-10-14-22/h7-16,21,24-26H,17-20H2,1-6H3,(H,32,35)(H,33,36)(H,34,38)/t24-,25-,26-/m0/s1
    • InChI Key: JFGARGKDQGQVNA-GSDHBNRESA-N
    • SMILES: [C@H](C(=O)OC)(NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](NC(=O)OC(C)(C)C)CCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 553.31518610g/mol
  • Monoisotopic Mass: 553.31518610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 19
  • Complexity: 812
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Boiling Point: 753.4±60.0°C at 760 mmHg

Boc-HPh-Leu-Phe-Ome Security Information

Boc-HPh-Leu-Phe-Ome Pricemore >>

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(6S,9S,12S)-Methyl 12-benzyl-9-isobutyl-2,2-dimethyl-4,7,10-trioxo-6-phenethyl-3-oxa-5,8,11-triazatridecan-13-oate
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868539-96-2
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Boc-HPh-Leu-Phe-Ome Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  15 min, rt
1.2 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ,  Dichloromethane ;  2 h, rt
Reference
Nature of Pharmacophore Influences Active Site Specificity of Proteasome Inhibitors
Screen, Michael; et al, Journal of Biological Chemistry, 2010, 285(51), 40125-40134

Production Method 2

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  overnight, rt
Reference
Target Validation and Identification of Novel Boronate Inhibitors of the Plasmodium falciparum Proteasome
Xie, Stanley C.; et al, Journal of Medicinal Chemistry, 2018, 61(22), 10053-10066

Production Method 3

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  12 h, 0 °C → rt
Reference
Preparation and biological evaluation of soluble tetrapeptide epoxyketone proteasome inhibitors
Lei, Meng; et al, Bioorganic & Medicinal Chemistry, 2019, 27(18), 4151-4162

Production Method 4

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  rt
2.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  overnight, rt
Reference
Target Validation and Identification of Novel Boronate Inhibitors of the Plasmodium falciparum Proteasome
Xie, Stanley C.; et al, Journal of Medicinal Chemistry, 2018, 61(22), 10053-10066

Production Method 5

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  overnight, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  rt
3.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  overnight, rt
Reference
Target Validation and Identification of Novel Boronate Inhibitors of the Plasmodium falciparum Proteasome
Xie, Stanley C.; et al, Journal of Medicinal Chemistry, 2018, 61(22), 10053-10066

Production Method 6

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dichloromethane ;  overnight, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  15 min, rt
2.2 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ,  Dichloromethane ;  2 h, rt
Reference
Nature of Pharmacophore Influences Active Site Specificity of Proteasome Inhibitors
Screen, Michael; et al, Journal of Biological Chemistry, 2010, 285(51), 40125-40134

Production Method 7

Reaction Conditions
1.1 Solvents: Dichloromethane ,  Water ;  3 h, 0 °C → rt
2.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  12 h, 0 °C → rt
Reference
Preparation and biological evaluation of soluble tetrapeptide epoxyketone proteasome inhibitors
Lei, Meng; et al, Bioorganic & Medicinal Chemistry, 2019, 27(18), 4151-4162

Production Method 8

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  2 h, 0 °C → rt
2.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  12 h, 0 °C → rt
3.1 Solvents: Dichloromethane ,  Water ;  3 h, 0 °C → rt
4.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  12 h, 0 °C → rt
Reference
Preparation and biological evaluation of soluble tetrapeptide epoxyketone proteasome inhibitors
Lei, Meng; et al, Bioorganic & Medicinal Chemistry, 2019, 27(18), 4151-4162

Boc-HPh-Leu-Phe-Ome Raw materials

Boc-HPh-Leu-Phe-Ome Preparation Products

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